Cas no 1261584-72-8 (3-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl)

• Product Name: 3-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261584-72-8
• MF: C₁₄H₁₀ClF₃O
• MW: 286.676813602448
• CID: 4996563
• Update Time: 2025-08-04

3-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H10ClF3O/c1-9-12(3-2-4-13(9)15)10-5-7-11(8-6-10)19-14(16,17)18/h2-8H,1H3
• InChI Key： GNCJYCKLMGJJKA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 3-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl

3-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl (CAS No. 1261584-72-8): A Comprehensive Overview

3-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl (CAS No. 1261584-72-8) is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This biphenyl derivative is characterized by its unique molecular structure, which includes a chloro group, a methyl group, and a trifluoromethoxy moiety. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in various synthetic processes.

The compound's CAS number 1261584-72-8 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature and regulatory filings. The presence of the trifluoromethoxy group in 3-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl is particularly noteworthy, as it enhances the compound's stability and reactivity, making it suitable for advanced chemical transformations. This feature aligns with the growing demand for fluorinated compounds in pharmaceuticals, agrochemicals, and materials science.

In recent years, the application of 3-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl has expanded into the development of high-performance materials and specialty chemicals. Its ability to act as a building block for more complex molecules has made it a focal point in organic synthesis. Researchers are particularly interested in its potential role in creating novel polymers and liquid crystals, which are essential for cutting-edge technologies such as flexible electronics and advanced displays.

The market dynamics for 3-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl reflect the broader trends in the chemical industry. With increasing emphasis on sustainability and green chemistry, there is a growing need for compounds that can be synthesized efficiently and with minimal environmental impact. This compound's structural versatility and compatibility with modern synthetic methods position it as a promising candidate for sustainable chemical processes.

From a safety and handling perspective, 3-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl requires standard laboratory precautions. Proper storage conditions, including protection from moisture and light, are essential to maintain its stability. The compound's physicochemical properties, such as its melting point and solubility, are well-documented, providing valuable guidance for its use in various applications.

In conclusion, 3-Chloro-2-methyl-4'-(trifluoromethoxy)biphenyl (CAS No. 1261584-72-8) is a versatile and valuable compound with wide-ranging applications in chemical research and industrial processes. Its unique structural features and compatibility with modern synthetic techniques make it a key player in the development of advanced materials and specialty chemicals. As the demand for innovative and sustainable solutions grows, this compound is poised to play an increasingly important role in the chemical industry.